(3-{[(2-ethoxyphenyl)amino]carbonyl}-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl)methyl 2-methylpropanoate

• IUPAC Name: [3-[(2-ethoxyphenyl)carbamoyl]-8-methyl-2-oxopyrano[2,3-c]pyridin-5-yl]methyl 2-methylpropanoate
• InChI: InChI=1S/C23H24N2O6/c1-5-29-19-9-7-6-8-18(19)25-21(26)17-10-16-15(12-30-22(27)13(2)3)11-24-14(4)20(16)31-23(17)28/h6-11,13H,5,12H2,1-4H3,(H,25,26)
• InChI Key: QDSTUJBFYITKDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC3=C(C(=NC=C3COC(=O)C(C)C)C)OC2=O
• Molecular Formula: C23H24N2O6
• Molecular Weight: 424.4 g/mol
• CAS No.: 951483-59-3

Description

(3-{[(2-ethoxyphenyl)amino]carbonyl}-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl)methyl 2-methylpropanoate is a useful research compound. Its molecular formula is C23H24N2O6 and its molecular weight is 424.453. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Novel Heterocyclic Compounds : This compound is involved in the synthesis of novel oxadiazole heterocyclic compounds containing a pyranopyridine moiety. These compounds exhibit potential hypertensive activity (Kumar & Mashelker, 2007).
• Preparation of Ethyl Pyridine Carboxylates : Ethyl pyridine carboxylates with antihypertensive properties have been prepared using similar compounds as starting materials (Kumar & Mashelker, 2006).
• Contribution to Cycloaddition Reactions : This compound plays a role in cycloaddition reactions to synthesize complex molecules with potential biological activities (He, 2010).

Biomedical Applications

• Antimicrobial Activity : Derivatives of similar compounds have been synthesized and studied for their antibacterial and antifungal activities, showing significant efficacy against various microbial strains (Zhuravel et al., 2005).
• Corrosion Inhibition : Aryl pyrazolo pyridine derivatives, structurally related to this compound, have been investigated for their corrosion inhibition properties on metals in acidic environments (Sudheer & Quraishi, 2015).

Material Science Applications

• Synthesis of Electronic Materials : Pyrazolo[4,3-b] pyridine derivatives, structurally similar to the compound , have been synthesized and characterized for potential use in electronic devices (El-Menyawy et al., 2019).

Chemical Analysis and Structural Studies

• Structural Analysis through X-ray Crystallography : X-ray crystallography has been used to determine the structure of related compounds, aiding in the understanding of their chemical properties (Ganapathy et al., 2015).